Methacrolein Methacrolein Methacrolein on oxidation over heteropoly acid catalysts (mainly 12-molybdophosphoric acid) at 300°C yields methacrylic acid. It is the major product of isoprene oxidation.
Methacrolein, also known as methacrylaldehyde, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. Methacrolein exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methacrolein has been primarily detected in saliva.
Methacrolein is an enal.
Methacrylaldehyde appears as a colorless liquid. Less dense than water. May be toxic by ingestion, inhalation and skin absorption. Severely irritating to skin and eyes. Used to make plastics.
Brand Name: Vulcanchem
CAS No.: 78-85-3
VCID: VC21119386
InChI: InChI=1S/C4H6O/c1-4(2)3-5/h3H,1H2,2H3
SMILES: CC(=C)C=O
Molecular Formula: C4H6O
CH3CH=CHCHO
C4H6O
CH2=C(CH3)CHO
C4H6O
Molecular Weight: 70.09 g/mol

Methacrolein

CAS No.: 78-85-3

Cat. No.: VC21119386

Molecular Formula: C4H6O
CH3CH=CHCHO
C4H6O
CH2=C(CH3)CHO
C4H6O

Molecular Weight: 70.09 g/mol

* For research use only. Not for human or veterinary use.

Methacrolein - 78-85-3

Specification

Description Methacrolein on oxidation over heteropoly acid catalysts (mainly 12-molybdophosphoric acid) at 300°C yields methacrylic acid. It is the major product of isoprene oxidation.
Methacrolein, also known as methacrylaldehyde, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. Methacrolein exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methacrolein has been primarily detected in saliva.
Methacrolein is an enal.
Methacrylaldehyde appears as a colorless liquid. Less dense than water. May be toxic by ingestion, inhalation and skin absorption. Severely irritating to skin and eyes. Used to make plastics.
CAS No. 78-85-3
Molecular Formula C4H6O
CH3CH=CHCHO
C4H6O
CH2=C(CH3)CHO
C4H6O
Molecular Weight 70.09 g/mol
IUPAC Name 2-methylprop-2-enal
Standard InChI InChI=1S/C4H6O/c1-4(2)3-5/h3H,1H2,2H3
Standard InChI Key STNJBCKSHOAVAJ-UHFFFAOYSA-N
SMILES CC(=C)C=O
Canonical SMILES CC(=C)C=O
Boiling Point 68.4 °C
104 °C
68 °C
Colorform COLORLESS LIQUID
Flash Point 35 °F (NFPA, 2010)
35 °F (2 °C) (OPEN CUP)
13 °C c.c.
-15 °C
Melting Point -81.0 °C
-81 °C
-76.5 °C (trans), -69 °C (cis)

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